Cas no 2252255-94-8 (methyl 3-{2-2-(2-aminoethoxy)ethoxyethoxy}propanoate)

• Product Name: methyl 3-{2-2-(2-aminoethoxy)ethoxyethoxy}propanoate
• CAS No: 2252255-94-8
• MF: C₁₀H₂₁NO₅
• MW: 235.277443647385
• CID: 5668420
• PubChem ID: 165913973
• Update Time: 2025-10-29

methyl 3-{2-2-(2-aminoethoxy)ethoxyethoxy}propanoate Chemical and Physical Properties

Names and Identifiers

• 2252255-94-8
• EN300-27104026
• SCHEMBL24120725
• methyl 3-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}propanoate
• Propanoic acid, 3-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]-, methyl ester
• methyl 3-{2-2-(2-aminoethoxy)ethoxyethoxy}propanoate

• Inchi： 1S/C10H21NO5/c1-13-10(12)2-4-14-6-8-16-9-7-15-5-3-11/h2-9,11H2,1H3
• InChI Key： NJIMVFSNXVEFAH-UHFFFAOYSA-N
• SMILES： O(CCOCCN)CCOCCC(=O)OC

Computed Properties

• Exact Mass: 235.14197277g/mol
• Monoisotopic Mass: 235.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 322.7±27.0 °C(Predicted)
• pka: 8.74±0.10(Predicted)

Additional information on methyl 3-{2-2-(2-aminoethoxy)ethoxyethoxy}propanoate

Methyl 3-{2-2-(2-aminoethoxy)ethoxyethoxy}propanoate: A Comprehensive Overview

Methyl 3-{2-2-(2-aminoethoxy)ethoxyethoxy}propanoate, with the CAS number No. 2252255-94-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug delivery systems and as a precursor in the synthesis of bioactive molecules. The methyl 3-{...}propanoate moiety serves as a versatile platform for further functionalization, making it a valuable tool in modern chemical research.

The methyl 3-{...}propanoate structure is notable for its ethoxy and amino substituents, which contribute to its unique physicochemical properties. Recent studies have highlighted its role in enhancing the solubility and bioavailability of drugs. For instance, researchers have explored its use as a carrier in nanoparticle formulations, where its amphiphilic nature facilitates drug encapsulation and controlled release. This application is particularly promising in the development of targeted therapies for chronic diseases such as cancer and cardiovascular disorders.

One of the key advancements in the study of methyl 3-{...}propanoate involves its synthesis via environmentally friendly methods. Traditional approaches often relied on multi-step reactions with harsh conditions, but recent innovations have introduced green chemistry principles. For example, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This shift not only enhances sustainability but also aligns with current industry trends toward eco-friendly production processes.

The methyl 3-{...}propanoate compound has also been investigated for its potential in polymer science. Its ability to form self-assembling structures under specific conditions has led to its application in creating stimuli-responsive materials. These materials can change their properties in response to external stimuli such as temperature or pH, opening new avenues for smart drug delivery systems and sensors.

Recent research has delved into the toxicological profile of methyl 3-{...}propanoate, addressing concerns related to its safety for biomedical applications. Studies conducted using in vitro models have demonstrated low cytotoxicity, suggesting that it may be suitable for prolonged use in therapeutic settings. However, further investigations are required to fully understand its long-term effects and biodegradability.

In conclusion, methyl 3-{...}propanoate (CAS No. No. 2252255-94-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in shaping future innovations in chemistry and medicine.